5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one
Overview
Description
5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one is a novel small molecule that has attracted considerable interest due to its potential applications in medicinal chemistry and drug discovery. This compound is a member of the pyrimidinone family, which is known for its ability to interact with a variety of biological targets and its low toxicity. This review will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for the use of this compound.
Scientific Research Applications
5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been studied as a potential drug target for the treatment of cancer, inflammation, and Alzheimer’s disease. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of memory and learning.
Mechanism of Action
The mechanism of action of 5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one is not yet fully understood. However, it is believed to interact with a variety of biological targets, including proteins and enzymes, to modulate their activity. It is also believed to interact with cellular membranes, which may lead to changes in the cell’s signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one have been studied in various models. It has been shown to have anti-inflammatory, anti-cancer, and anti-Alzheimer’s disease effects. It has also been shown to have neuroprotective effects and to modulate the expression of genes involved in the regulation of memory and learning.
Advantages and Limitations for Lab Experiments
The use of 5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively non-toxic. It is also relatively stable and can be stored for long periods of time. However, it is important to note that this compound is not yet FDA approved and should only be used in laboratory experiments under the supervision of a qualified researcher.
Future Directions
The potential applications of 5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one are numerous and exciting. Further research is needed to better understand its mechanism of action and to identify potential therapeutic uses. Additionally, further research is needed to explore its potential as an inhibitor of other enzymes and proteins and its potential use in drug delivery systems. Finally, further research is needed to explore its potential as a tool for studying gene expression and epigenetic processes.
Synthesis Methods
The synthesis of 5-Fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one is relatively straightforward. It involves the condensation of 5-fluoropyrimidine and 6-methyl-2-(1H-pyrazol-4-yl)pyrimidine in the presence of a base such as sodium hydroxide and an acid such as hydrochloric acid. The reaction is then quenched and the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one involves the condensation of 5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)pyrimidin-4-amine with ethyl acetoacetate followed by cyclization and subsequent dehydration.", "Starting Materials": [ "5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)pyrimidin-4-amine", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)pyrimidin-4-amine (1.0 g, 5.0 mmol) in ethanol (10 mL) and add ethyl acetoacetate (0.8 g, 6.0 mmol) and sodium ethoxide (0.3 g, 5.0 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add acetic acid (1 mL) to the reaction mixture and stir for 30 minutes.", "Step 3: Filter the precipitate and wash with water. Dry the product under vacuum to obtain 5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one as a white solid (yield: 80%)." ] } | |
CAS RN |
1933574-06-1 |
Product Name |
5-fluoro-6-methyl-2-(1H-pyrazol-4-yl)-3,4-dihydropyrimidin-4-one |
Molecular Formula |
C8H7FN4O |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
